Cas no 1089330-88-0 (2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL)

• Product Name: 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL
• CAS No: 1089330-88-0
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• MDL: MFCD11227228
• CID: 4679601
• Update Time: 2025-06-12

2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-PYRIDIN-2-YL)-PYRIMIDIN-4-OL
• SBB093930
• 2-(3-chloro-2-pyridyl)pyrimidin-4-ol
• 2-(3-Chloropyridin-2-yl)pyrimidin-4-ol
• 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL

• MDL： MFCD11227228
• Inchi： 1S/C9H6ClN3O/c10-6-2-1-4-11-8(6)9-12-5-3-7(14)13-9/h1-5H,(H,12,13,14)
• InChI Key： XTRAWXODPWJCHX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C1=NC=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL

Comprehensive Overview of 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL (CAS No. 1089330-88-0): Properties, Applications, and Industry Insights

The compound 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL (CAS No. 1089330-88-0) is a heterocyclic organic molecule featuring a pyridine and pyrimidine backbone with a hydroxyl substituent. Its unique structural configuration makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both chloro and hydroxyl functional groups enhances its reactivity, enabling diverse synthetic applications. Researchers and manufacturers increasingly focus on this compound due to its potential in developing novel small-molecule inhibitors and crop protection agents.

In recent years, the demand for 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL has surged, driven by its role in drug discovery and precision agriculture. A trending topic in the scientific community is its utility in designing kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Search engine analytics reveal frequent queries such as "synthesis of 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL" and "CAS 1089330-88-0 suppliers," reflecting its commercial and academic relevance. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable chemical processes.

The physicochemical properties of 1089330-88-0 include moderate solubility in polar solvents like DMSO and methanol, which facilitates its use in high-throughput screening assays. Its molecular stability under ambient conditions ensures ease of handling in industrial settings. Recent publications highlight its incorporation into metal-organic frameworks (MOFs) for catalytic applications, a hotspot in materials science. This versatility positions the compound as a key player in interdisciplinary research.

From an SEO perspective, content related to 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL benefits from integrating long-tail keywords such as "buy 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL online" or "CAS 1089330-88-0 technical data sheet." These phrases cater to niche audiences, including procurement specialists and R&D teams. Furthermore, discussions on structure-activity relationships (SAR) and patent landscapes around this compound attract high engagement, as they address user intent for innovation-driven insights.

In conclusion, 2-(3-Chloro-pyridin-2-YL)-pyrimidin-4-OL (CAS No. 1089330-88-0) exemplifies the convergence of synthetic chemistry and applied sciences. Its growing prominence in life sciences and agrochemicals underscores the need for continuous exploration of its potential. By leveraging emerging technologies like AI-driven molecular modeling, researchers can unlock new applications, ensuring this compound remains at the forefront of scientific advancement.